Cas no 2172456-38-9 (3-(Cyclopentylmethyl)-2,2-dimethylmorpholine)

• Product Name: 3-(Cyclopentylmethyl)-2,2-dimethylmorpholine
• CAS No: 2172456-38-9
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5568544
• PubChem ID: 165595863
• Update Time: 2025-10-28

3-(Cyclopentylmethyl)-2,2-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• EN300-1642350
• 2172456-38-9
• 3-(cyclopentylmethyl)-2,2-dimethylmorpholine
• 3-(Cyclopentylmethyl)-2,2-dimethylmorpholine

• Inchi： 1S/C12H23NO/c1-12(2)11(13-7-8-14-12)9-10-5-3-4-6-10/h10-11,13H,3-9H2,1-2H3
• InChI Key： QNEMLHLLPLMBOG-UHFFFAOYSA-N
• SMILES： O1CCNC(C1(C)C)CC1CCCC1

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(Cyclopentylmethyl)-2,2-dimethylmorpholine

Introduction to 3-(Cyclopentylmethyl)-2,2-dimethylmorpholine (CAS No. 2172456-38-9) and Its Emerging Applications in Chemical Biology

3-(Cyclopentylmethyl)-2,2-dimethylmorpholine, identified by the chemical abstracts service number 2172456-38-9, is a structurally unique morpholine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound features a cyclopentylmethyl substituent attached to a morpholine core, which is further stabilized by two methyl groups at the 2-position. The distinctive structural motif presents a promising scaffold for the development of novel bioactive molecules, particularly in the context of modulating biological pathways and targeting therapeutic receptors.

The morpholine scaffold is well-documented for its versatility in medicinal chemistry, owing to its ability to engage with various biological targets due to its rigid yet flexible structure. The introduction of a cyclopentylmethyl group enhances the lipophilicity of the molecule, potentially improving membrane permeability and oral bioavailability—key factors in drug design. Additionally, the dimethyl substitution at the 2-position of the morpholine ring further fine-tunes the electronic properties of the molecule, making it an attractive candidate for further derivatization and optimization.

In recent years, there has been a surge in research focused on identifying small-molecule modulators that can interact with G-protein coupled receptors (GPCRs), which are implicated in a wide range of physiological processes and diseases. The structural features of 3-(Cyclopentylmethyl)-2,2-dimethylmorpholine suggest its potential as a ligand for GPCR targets, particularly those involved in neurotransmission, cardiovascular function, and inflammation. Preliminary computational studies have indicated that this compound may exhibit binding affinity to certain subtypes of GPCRs, making it a valuable scaffold for structure-activity relationship (SAR) studies.

One of the most compelling aspects of 3-(Cyclopentylmethyl)-2,2-dimethylmorpholine is its potential application in the development of drugs targeting neurological disorders. Morpholine derivatives have been explored as candidates for modulating serotonin receptors, which play a critical role in conditions such as depression and anxiety. The unique substitution pattern of this compound may allow it to selectively interact with serotonin receptor subtypes while minimizing off-target effects. Furthermore, its structural similarity to known pharmacophores used in antipsychotic and antidepressant medications positions it as a promising candidate for further investigation.

Advances in synthetic methodologies have enabled more efficient access to complex morpholine derivatives like 3-(Cyclopentylmethyl)-2,2-dimethylmorpholine, facilitating rapid exploration of its pharmacological potential. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined the synthesis of this compound, allowing researchers to generate analogs with varying substituents more efficiently than traditional methods. This has opened up new avenues for drug discovery and optimization.

The chemical biology community has also been interested in exploring the potential of 3-(Cyclopentylmethyl)-2,2-dimethylmorpholine as a tool compound for studying protein-protein interactions and enzyme mechanisms. Its ability to modulate receptor activity makes it an ideal candidate for use in high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. Additionally, its structural complexity provides opportunities for developing probes that can be used to dissect signaling pathways involving GPCRs and other membrane-bound receptors.

Recent studies have begun to uncover novel applications of morpholine derivatives beyond traditional pharmacological targets. For instance, researchers have explored their potential as inhibitors of bacterial enzymes involved in metabolic pathways essential for bacterial survival. The structural features of 3-(Cyclopentylmethyl)-2,2-dimethylmorpholine, including its rigid morpholine core and lipophilic substituents, make it an intriguing candidate for developing antibiotics or antibacterial agents targeting resistant strains.

The synthesis and characterization of this compound have also contributed to advancements in analytical chemistry techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure of 3-(Cyclopentylmethyl)-2,2-dimethylmorpholine, providing insights into its conformational dynamics and stereochemistry. These analytical methods are critical for ensuring the purity and identity of synthetic intermediates and final products.

The future prospects for 3-(Cyclopentylmethyl)-2,2-dimethylmorpholine are promising, with ongoing research aimed at expanding its therapeutic applications and understanding its mechanistic interactions with biological targets. Collaborative efforts between synthetic chemists and biologists are expected to yield novel derivatives with enhanced potency and selectivity. Furthermore, computational modeling techniques will continue to play a pivotal role in predicting binding affinities and optimizing drug-like properties.

In conclusion,3-(Cyclopentylmethyl)-2,2-dimethylmorpholine (CAS No. 2172456-38-9) represents a structurally intriguing compound with significant potential in chemical biology and pharmaceutical research. Its unique combination of lipophilicity and rigidity makes it an attractive scaffold for modulating biological pathways associated with neurological disorders, cardiovascular diseases, and infections. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,3-(Cyclopentylmethyl)-2,2-dimethylmorpholine is poised to play an increasingly important role in drug discovery efforts worldwide.